Cas no 87830-57-7 (Adenosine, 5'-deoxy-5'-(diethylamino)-)

• Product Name: Adenosine, 5'-deoxy-5'-(diethylamino)-
• CAS No: 87830-57-7
• MF: C₁₄H₂₂N₆O₃
• MW: 322.362882137299
• CID: 651884
• PubChem ID: 71412031
• Update Time: 2025-04-19

Adenosine, 5'-deoxy-5'-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-deoxy-5'-(diethylamino)-
• (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(diethylaminomethyl)oxolane-3,4-diol
• SCHEMBL17859778
• DTXSID10831605
• 5'-Deoxy-5'-(diethylamino)adenosine
• (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-((diethylamino)methyl)tetrahydrofuran-3,4-diol
• 87830-57-7

• Inchi： 1S/C14H22N6O3/c1-3-19(4-2)5-8-10(21)11(22)14(23-8)20-7-18-9-12(15)16-6-17-13(9)20/h6-8,10-11,14,21-22H,3-5H2,1-2H3,(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
• InChI Key： ALOOMJWCTKNSBC-IDTAVKCVSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CN(CC)CC)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 322.17533859g/mol
• Monoisotopic Mass: 322.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 123Ų